3-(1-Aminoethylidene)hexan-2-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 3-(1-aminoethylidene)hexan-2-one
• InChI: InChI=1S/C8H15NO/c1-4-5-8(6(2)9)7(3)10/h4-5,9H2,1-3H3
• InChI Key: VWGMLNYKOJYQTN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=C(C)N)C(=O)C

Description

3-(1-Aminoethylidene)hexan-2-one is a ketone derivative featuring a hexan-2-one backbone (six-carbon chain with a ketone group at position 2) and a 1-aminoethylidene substituent at position 2.

Comparison with Similar Compounds

Hexan-2-one Derivatives

Hexan-2-one (methyl pentyl ketone) is a simple aliphatic ketone. The ecological and safety profiles of hexan-2-one indicate low aquatic toxicity, though data on persistence, bioaccumulation, and mobility are unavailable . Adding an aminoethylidene group at position 3 would likely alter its polarity and reactivity. For example:

• Solubility: The amino group may enhance water solubility compared to unmodified hexan-2-one.
• Reactivity : The conjugated enamine system could facilitate reactions like Michael additions or participation in heterocyclic synthesis, similar to α,β-unsaturated ketones formed via Claisen-Schmidt condensations (e.g., benzylidene-camphor derivatives) .

3-Amino-2-cyclohexen-1-one

This cyclic ketone features an amino group adjacent to a conjugated enone system (cyclohexenone ring). Key differences include:

• Structure : Cyclic vs. linear backbone, affecting steric constraints and ring strain.
• Applications: 3-Amino-2-cyclohexen-1-one is used in pharmaceutical research, particularly in synthesizing intermediates like 3-ethylaminophenol and fluorophenol derivatives . In contrast, 3-(1-Aminoethylidene)hexan-2-one’s linear structure may favor different biological interactions or metabolic pathways.
• Synthesis: 3-Amino-2-cyclohexen-1-one is derived from precursors like 3-hydroxycyclohex-2-en-1-one or 1,3-cyclohexanedione , whereas the target compound might require aldol-like condensations or enamine formation from hexan-2-one and an amine source.

Bicyclic Ketones with Amino/Imino Groups

• 4-Imino-1,3-diazabicyclo[3.1.0]hexan-2-one: This bicyclic compound exhibits anticancer activity by inducing oxidative stress in tumor cells. Its rigid structure and imino group contrast with the linear, flexible 3-(1-Aminoethylidene)hexan-2-one. DFT studies confirm the stability of such bicyclic systems, which may limit reactivity compared to open-chain analogs .
• Camphor Derivatives: Claisen-Schmidt reactions of camphor (1,7,7-trimethylbicyclo[2.2.1]heptan-2-one) with benzaldehydes yield α,β-unsaturated ketones (e.g., 3-benzylidene-camphor) in high yields (82–86%) .

Data Table: Structural and Functional Comparisons

Compound	Backbone	Key Functional Groups	Synthesis Method	Applications/Notes	References
3-(1-Aminoethylidene)hexan-2-one	Linear hexan-2-one	–NH–C=CH– (enamine)	Hypothetical: Enamine formation	Potential pharmaceutical intermediate (inferred)	–
3-Amino-2-cyclohexen-1-one	Cyclohexenone	–NH2, conjugated enone	From 3-hydroxycyclohexenone	Pharmaceutical intermediates
4-Imino-1,3-diazabicyclo[3.1.0]hexan-2-one	Bicyclic	Imino, ketone	DFT-optimized synthesis	Anticancer agent
Camphor Benzylidene Derivatives	Bicyclic	α,β-unsaturated ketone	Claisen-Schmidt condensation	Organic synthesis

Key Research Findings and Gaps

Reactivity: Aminoethylidene groups may enhance nucleophilic reactivity compared to unmodified ketones, similar to enamines in Stork enamine chemistry.

Biological Activity: Linear amino-ketones (unlike bicyclic analogs) might exhibit different pharmacokinetic profiles due to increased flexibility.

Data Limitations: No direct ecological or toxicological data exist for 3-(1-Aminoethylidene)hexan-2-one. Hexan-2-one itself lacks persistence/bioaccumulation data , complicating risk assessments.

Synthesis Challenges: High-yield routes for aminoethylidene derivatives remain unexplored in the evidence, though Claisen-Schmidt (for α,β-unsaturated ketones) and enamine-forming reactions are plausible starting points .